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Compound of Interest

Compound Name: Desisopropylatrazine-d5

Cat. No.: B562979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Desisopropylatrazine-d5, a

deuterated analog of the atrazine metabolite, desisopropylatrazine. It is primarily used as an

internal standard in analytical testing, particularly for environmental and food safety

applications. This document details its properties, a representative synthesis approach, and its

application in analytical methodologies.

Introduction to Desisopropylatrazine-d5
Desisopropylatrazine-d5 is a stable isotope-labeled version of desisopropylatrazine, where

five hydrogen atoms on the ethyl group have been replaced with deuterium. This isotopic

substitution results in a molecule that is chemically identical to its unlabeled counterpart but

has a higher molecular weight. This mass difference is the key to its utility in mass

spectrometry-based analytical techniques, such as Gas Chromatography-Mass Spectrometry

(GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

When used as an internal standard, a known quantity of Desisopropylatrazine-d5 is added to

a sample prior to extraction and analysis. Because it behaves identically to the native analyte

during sample preparation and chromatographic separation, any loss of analyte during these

steps is mirrored by a proportional loss of the internal standard. This allows for accurate

quantification of the target analyte, even in complex matrices where matrix effects can interfere

with the analysis.
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Physicochemical and Analytical Data
The following tables summarize the key physicochemical properties and analytical

specifications for Desisopropylatrazine-d5, compiled from various commercial and technical

sources.

Table 1: Physicochemical Properties of Desisopropylatrazine-d5

Property Value

Chemical Name
6-Chloro-N2-(ethyl-1,1,2,2,2-d5)-1,3,5-triazine-

2,4-diamine

Synonyms Atrazine-desisopropyl-d5 (ethyl-d5)

CAS Number 1189961-78-1

Molecular Formula C₅H₃D₅ClN₅

Molecular Weight 178.64 g/mol

Appearance Solid (neat)

Storage Conditions
Room temperature, protected from light and

moisture

Table 2: Analytical Specifications of Desisopropylatrazine-d5

Parameter Specification

Isotopic Enrichment ≥ 99 atom % D[1]

Chemical Purity ≥ 94.5%

Primary Applications
Internal standard for LC-MS/MS and GC-MS

analysis

Matrix Compatibility
Water (ground, surface, drinking), soil, food, and

feed
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Isotopic Labeling and Enrichment: A Representative
Synthesis Protocol
While specific, proprietary synthesis protocols for commercially available

Desisopropylatrazine-d5 are not publicly disclosed, a general approach for the synthesis of

isotopically labeled chlorotriazines can be outlined. The synthesis of ¹³C-labeled atrazine, for

example, starts with a ¹³C-labeled precursor. A similar strategy would be employed for the

deuteration of desisopropylatrazine, starting with a deuterated amine.

Principle: The synthesis involves the sequential reaction of cyanuric chloride with ammonia and

a deuterated ethylamine. The reactivity of the chlorine atoms on the triazine ring decreases

with each substitution, allowing for a controlled, stepwise synthesis.

Representative Experimental Protocol:

Reaction of Cyanuric Chloride with Ammonia:

Cyanuric chloride is dissolved in a suitable solvent (e.g., acetone or tetrahydrofuran) and

cooled to 0-5 °C.

An aqueous solution of ammonia is added dropwise while maintaining the temperature

and pH. This results in the monosubstitution of a chlorine atom with an amino group,

forming 2,4-dichloro-6-amino-1,3,5-triazine.

Reaction with Deuterated Ethylamine:

To the solution containing the monosubstituted triazine, ethylamine-d5 is added.

The reaction temperature is gradually increased to facilitate the second substitution

reaction.

An aqueous solution of a base (e.g., sodium hydroxide) is added concurrently to neutralize

the hydrochloric acid formed during the reaction.

Purification and Isolation:

The reaction mixture is filtered to remove any inorganic salts.
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The solvent is removed under reduced pressure.

The crude product is purified using techniques such as recrystallization or column

chromatography to yield pure Desisopropylatrazine-d5.

Characterization and Quality Control:

The final product is characterized by mass spectrometry to confirm the molecular weight

and isotopic enrichment.

Nuclear Magnetic Resonance (NMR) spectroscopy is used to confirm the position of the

deuterium labels.

High-Performance Liquid Chromatography (HPLC) is employed to determine the chemical

purity.

Application in Analytical Methods
Desisopropylatrazine-d5 is a critical component in various regulatory and research analytical

methods for the detection and quantification of atrazine and its metabolites. Its use as an

internal standard is documented in methods such as EPA Method 523 for the analysis of

triazine pesticides in drinking water.[2]

Experimental Workflow for Sample Analysis using Desisopropylatrazine-d5 as an Internal

Standard:

The following diagram illustrates a typical workflow for the analysis of a water sample for

desisopropylatrazine using Desisopropylatrazine-d5 as an internal standard.
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Caption: Analytical workflow for the quantification of desisopropylatrazine.

Conclusion
Desisopropylatrazine-d5 is an essential tool for the accurate and reliable quantification of the

atrazine metabolite, desisopropylatrazine, in various matrices. Its high isotopic enrichment and

chemical purity make it an ideal internal standard for mass spectrometry-based analytical

methods. While specific synthesis details are often proprietary, the general principles of isotopic

labeling through the use of deuterated precursors are well-established. The use of

Desisopropylatrazine-d5 in validated analytical workflows, such as those outlined by

regulatory agencies, ensures data of high quality and integrity for researchers, scientists, and

drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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